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Compound of Interest

Compound Name: YZL-5IN

Cat. No.: B15583624

Essential Safety and Handling Guide for YZL-
51N

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with YZL-51IN. The
following procedures are based on available safety information and general laboratory best
practices for handling bioactive chemical compounds.

Compound Identification and Properties

YZL-51N is identified as a selective inhibitor of SIRT7, a NAD+-dependent deacetylase, and is
utilized in cancer research for its anti-tumor properties.[1][2][3] Understanding its physical and
chemical properties is the first step toward safe handling.

Table 1: Physical and Chemical Properties of YZL-51N
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Property

Value

Physical State

Powder Solid[4]

Appearance Beige[4]
Odor Odorless[4]
Molecular Formula C7H6N2[4]

Molecular Weight 118.14 g/mol [4]

Melting Point 171 -174 °C (339.8 - 345.2 °F)[4]

Boiling Point > 360 °C (> 680 °F) @ 760 mmHg[4]
Solubility Insoluble in water[4]

Storage Stock solution: -80°C for 6 months; -20°C for 1

month[1]

Personal Protective Equipment (PPE)

Due to the bioactive and potentially hazardous nature of YZL-51N, appropriate PPE is

mandatory to prevent exposure through inhalation, skin contact, or eye contact.[5]

Table 2: Recommended Personal Protective Equipment for Handling YZL-51N
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PPE Category Item Specification

Wear appropriate protective
gloves. For handling

Hand Protection Gloves chemotherapy agents, gloves
tested according to ASTM

D6978 are recommended.[5]

Wear appropriate protective
clothing to prevent skin
. exposure.[4] For handling
Body Protection Lab Coat/Gown
potent compounds, a
disposable gown is

recommended.

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye and Face Protection Safety Goggles/Face Shield OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation or other symptoms
Respiratory Protection Respirator are experienced, or when
handling the powder outside of
a ventilated enclosure.[4] A
surgical N-95 respirator
provides both respiratory and

splash protection.[5]

Safe Handling and Engineering Controls

Proper handling procedures and engineering controls are critical to minimize exposure risk.
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Operational Plan:

e Ventilation: Always handle YZL-51N in a well-ventilated area.[4][6] For weighing and
preparing solutions from the powder form, use a certified chemical fume hood or a Class Il
Biosafety Cabinet.[5]

» Eyewash and Safety Shower: Ensure that eyewash stations and safety showers are in close
proximity to the workstation.[4]

e Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
compound.[4]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[4]

o Skin Contact: Wash off immediately with soap and plenty of water.

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[4]

o Ingestion: Do NOT induce vomiting. Seek medical attention.[4]

Experimental Workflow for Handling YZL-51N
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Caption: Workflow for safe handling of YZL-51N.
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Disposal Plan

Proper disposal of YZL-51N and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidance:

Waste Characterization: While a specific hazardous waste profile for YZL-51N is not
available, as a bioactive compound used in cancer research, it should be treated as
hazardous chemical waste.

Waste Segregation:

o Solid Waste: Collect unused YZL-51N powder, contaminated gloves, pipette tips, and
other disposable labware in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect waste solutions containing YZL-51N in a separate, labeled
hazardous liquid waste container. Do not mix with other solvent waste streams unless
compatibility is confirmed.

Disposal Procedures: All waste must be disposed of in accordance with local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.

Emergency Procedures

In the event of a spill or exposure, follow these immediate steps.

Spill Response:

Evacuate: Clear the immediate area of all personnel.
Alert: Notify your supervisor and your institution's EHS department.

Contain: If you are trained and it is safe to do so, contain the spill using appropriate spill
absorbents. For a powder spill, gently cover with a damp paper towel to avoid creating dust.

Clean-up: Clean-up should be performed by trained personnel wearing appropriate PPE.
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o Decontaminate: Thoroughly decontaminate the spill area after cleanup.
Fire Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[4]

o Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon
dioxide (CO2).[4]

¢ Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[4]

This guide is intended to provide essential safety information. Always consult the most recent
Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific safety
protocols before handling YZL-51N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583624#personal-protective-equipment-for-
handling-yzl-51n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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